Cas no 438553-44-7 (Potassium 3-Methoxyphenyltrifluoroborate)

• Product Name: Potassium 3-Methoxyphenyltrifluoroborate
• CAS No: 438553-44-7
• MF: C₇H₇BF₃KO
• MW: 214.034393548965
• MDL: MFCD04039954
• CID: 327204
• PubChem ID: 23697282
• Update Time: 2025-10-10

Potassium 3-Methoxyphenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Borate(1-),trifluoro(3-methoxyphenyl)-, potassium (1:1), (T-4)-
• Potassium 3-methoxyphenyltrifluoroborate
• Potassium (3-Methoxyphenyl)trifluoroborate
• POTASSIUM (3-METHOXYPHENY)TRIFLUOROBORATE
• Potassium trifluoro(3-methoxyphenyl)borate
• potassium,trifluoro-(3-methoxyphenyl)boranuide
• AMTB102
• SBB094876
• AB17461
• AK115532
• Trifluoro(3-methoxyphenyl)potassioboron(V)
• P1580
• ST24031562
• potassium trifluoro-(3-methoxyphenyl)boranuide
• Potassium trifluoro(3-methoxyphenyl)borate(1-)
• potassium ion trifluoro(3-methoxyphenyl)boranui
• A826438
• potassium tris(fluoranyl)-(3-methoxyphe
• potassium;trifluoro-(3-methoxyphenyl)boranuide
• Potassium(3-methoxyphenyl)trifluoroborate
• AS-2336
• 438553-44-7
• N11942
• potassium tris(fluoranyl)-(3-methoxyphenyl)boranuide
• AKOS009159147
• 3-METHOXYPHENYLTRIFLUOROBORIC ACID POTASSIUM SALT
• SCHEMBL9893648
• EN300-1253173
• CS-0150339
• DTXSID00635694
• POTASSIUM TRIFLUORO(3-METHOXYPHENYL)BORANUIDE
• MFCD04039954
• DB-298911
• Potassium 3-Methoxyphenyltrifluoroborate

• MDL： MFCD04039954
• Inchi： 1S/C7H7BF3O.K/c1-12-7-4-2-3-6(5-7)8(9,10)11;/h2-5H,1H3;/q-1;+1
• InChI Key： GKDCWEPJOSDGHY-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC=C(C=1)OC)(F)F

Computed Properties

• Exact Mass: 214.01800
• Monoisotopic Mass: 214.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: Not available
• Melting Point: 178-183 °C
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 9.23000
• LogP: 1.74960
• Vapor Pressure: Not available

Potassium 3-Methoxyphenyltrifluoroborate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Potassium 3-Methoxyphenyltrifluoroborate

Comprehensive Overview of Potassium 3-Methoxyphenyltrifluoroborate (CAS No. 438553-44-7)

Potassium 3-Methoxyphenyltrifluoroborate (CAS No. 438553-44-7) is a highly versatile organoboron compound widely utilized in modern synthetic chemistry. This boronic acid derivative is particularly valued for its stability and reactivity, making it a cornerstone in Suzuki-Miyaura cross-coupling reactions. With the growing demand for green chemistry and sustainable synthesis methods, this compound has gained significant attention due to its efficiency in forming carbon-carbon bonds under mild conditions.

The molecular structure of Potassium 3-Methoxyphenyltrifluoroborate features a trifluoroborate group attached to a 3-methoxyphenyl moiety, which enhances its solubility in aqueous and organic solvents. This property is critical for researchers exploring catalyst-free reactions or biocompatible conjugation techniques. Recent studies highlight its role in pharmaceutical intermediates, where it serves as a building block for drug discovery and API synthesis.

In the context of material science, Potassium 3-Methoxyphenyltrifluoroborate is employed to design advanced polymers and organic electronic materials. Its ability to participate in palladium-catalyzed reactions aligns with the industry's shift toward high-efficiency catalysts and low-waste processes. A frequently searched question among chemists is: "How does Potassium 3-Methoxyphenyltrifluoroborate compare to other boron reagents in terms of yield and selectivity?" The answer lies in its superior hydrolytic stability and compatibility with diverse functional groups.

Another trending topic is the integration of machine learning in predicting reaction outcomes involving Potassium 3-Methoxyphenyltrifluoroborate. Researchers are leveraging AI-driven retrosynthesis tools to optimize its use in complex molecular architectures. This synergy between computational chemistry and experimental validation underscores the compound's relevance in cutting-edge research.

From an industrial perspective, Potassium 3-Methoxyphenyltrifluoroborate is pivotal in agrochemical development, particularly for crop protection agents. Its low toxicity profile and environmental compatibility make it a preferred choice for sustainable agriculture solutions. Manufacturers often inquire about "scalable synthesis routes for Potassium 3-Methoxyphenyltrifluoroborate", prompting innovations in continuous flow chemistry and microwave-assisted synthesis.

Quality control of Potassium 3-Methoxyphenyltrifluoroborate is another critical area, with HPLC and NMR spectroscopy being standard analytical techniques. The compound's high purity grades (>97%) ensure reproducibility in academic and industrial applications. As the demand for customized boron reagents rises, suppliers are focusing on tailored formulations to meet specific research needs.

In summary, Potassium 3-Methoxyphenyltrifluoroborate (CAS No. 438553-44-7) stands at the intersection of innovation and practical utility. Its applications span medicinal chemistry, materials engineering, and sustainable manufacturing, driven by its unique physicochemical properties. For those exploring next-generation synthetic methodologies, this compound remains an indispensable tool in the chemist's arsenal.